Cas no 1260826-05-8 (2-Chloro-7-fluoroimidazo[1,2-A]pyridine)

• Product Name: 2-Chloro-7-fluoroimidazo[1,2-A]pyridine
• CAS No: 1260826-05-8
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 4827313
• Update Time: 2025-06-12

2-Chloro-7-fluoroimidazo[1,2-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-7-FLUOROIMIDAZO[1,2-A]PYRIDINE
• 2-Chloro-7-fluoroimidazo[1,2-A]pyridine

• Inchi： 1S/C7H4ClFN2/c8-6-4-11-2-1-5(9)3-7(11)10-6/h1-4H
• InChI Key： BGSQFMCMUOBUCS-UHFFFAOYSA-N
• SMILES： ClC1=CN2C=CC(=CC2=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.8
• Topological Polar Surface Area: 17.3

Additional information on 2-Chloro-7-fluoroimidazo[1,2-A]pyridine

Professional Introduction to 2-Chloro-7-fluoroimidazo[1,2-A]pyridine (CAS No. 1260826-05-8)

2-Chloro-7-fluoroimidazo[1,2-A]pyridine, identified by its CAS number 1260826-05-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the imidazopyridine class, a structural motif widely recognized for its pharmacological potential. The presence of both chloro and fluoro substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's structure consists of a fused imidazole ring and a pyridine ring, with the chloro group attached at the 2-position and the fluoro group at the 7-position. This specific arrangement enhances its reactivity and binding affinity towards biological targets, particularly enzymes and receptors involved in various disease pathways. The imidazopyridine core is known to exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

In recent years, there has been a surge in research focusing on imidazopyridine derivatives due to their promising pharmacological profiles. One of the most compelling aspects of 2-Chloro-7-fluoroimidazo[1,2-A]pyridine is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By targeting specific kinases, this compound has shown promise in preclinical studies as a candidate for developing targeted therapies.

Moreover, the fluorine atom in the molecule contributes to its metabolic stability and bioavailability, which are critical factors for drug efficacy. Fluorinated compounds are frequently incorporated into pharmaceuticals because they can enhance binding affinity and resistance to enzymatic degradation. The chloro group, on the other hand, can serve as a leaving group in nucleophilic substitution reactions, allowing for further chemical modification and derivatization to tailor its pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-Chloro-7-fluoroimidazo[1,2-A]pyridine with various biological targets more accurately. Molecular docking studies have revealed that this compound can interact with ATP-binding sites of kinases, thereby inhibiting their activity. These findings have laid the groundwork for designing more potent and selective kinase inhibitors based on this scaffold.

The synthesis of 2-Chloro-7-fluoroimidazo[1,2-A]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between halogenated pyridines and imidazole derivatives followed by functional group transformations. The introduction of chloro and fluoro groups typically involves halogenation reactions using appropriate reagents such as phosphorus oxychloride or sulfur tetrafluoride.

In terms of applications, this compound has garnered attention in drug discovery pipelines for several therapeutic areas. Anticancer research has been particularly active, with studies demonstrating its ability to induce apoptosis in cancer cell lines by inhibiting key signaling pathways. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting potential benefits in conditions such as rheumatoid arthritis.

The antimicrobial potential of 2-Chloro-7-fluoroimidazo[1,2-A]pyridine has also been investigated. Antibiotic resistance remains a significant global health challenge, and novel compounds like this one offer hope for developing new strategies to combat resistant bacterial strains. Preliminary studies have shown that it can disrupt bacterial cell wall synthesis and inhibit DNA replication in certain pathogens.

As research continues to uncover new therapeutic applications, the demand for high-quality starting materials like 2-Chloro-7-fluoroimidazo[1,2-A]pyridine is expected to grow. Manufacturers specializing in fine chemicals must adhere to stringent quality control measures to ensure consistency and purity. This is crucial for downstream applications where even minor impurities can affect biological activity and safety profiles.

The role of analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) cannot be overstated in characterizing this compound. These methods provide detailed information about its molecular structure, purity, and chemical stability. Accurate characterization is essential for regulatory submissions and ensuring that the compound meets the required standards for preclinical and clinical studies.

In conclusion, 2-Chloro-7-fluoroimidazo[1,2-A]pyridine (CAS No. 1260826-05-8) represents a promising lead compound in pharmaceutical research with diverse applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for developing novel drugs targeting kinases, inflammation, and infections. As our understanding of its pharmacological properties continues to evolve through ongoing research efforts，this compound is poised to make significant contributions to future medical advancements.